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Compound of Interest

Compound Name: Graveobioside A

Cat. No.: B2433193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of Graveobioside A, a naturally occurring

flavonoid glycoside. It covers its chemical structure, physicochemical properties, and

established protocols for its preparation, alongside a discussion of its potential biological

context based on the broader class of flavonoids.

Chemical Identity and Structure
Graveobioside A is classified as an anthoxanthin glycoside and, more specifically, a flavonoid-

3-O-glycoside.[1][2][3] Its chemical structure consists of a luteolin aglycone attached to a

disaccharide moiety. The systematic IUPAC name for Graveobioside A is 7-

[(2S,3R,4S,5S,6R)-3-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-4,5-

dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4-dihydroxyphenyl)-5-hydroxychromen-4-one.

[4] It has been identified in plants such as Capsicum annuum and Centaurea cyanus.[4]

The structural classification of Graveobioside A is detailed in the diagram below.
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Figure 1: Hierarchical classification of Graveobioside A.

Physicochemical Properties
The key chemical and physical properties of Graveobioside A are summarized below. This

data is essential for experimental design, including dosage calculations and formulation

development.

Table 1: Chemical Identifiers and Properties
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Property Value Source

Molecular Formula C₂₆H₂₈O₁₅ [1][4]

Molecular Weight 580.49 g/mol [1][5]

Monoisotopic MW 580.142820226 Da [2]

CAS Number 506410-53-3 [1][4]

Appearance Solid, Off-white to light yellow [1]
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Solubility and Stock Solution Preparation
Proper dissolution is critical for the bioactivity and reliability of experimental results.

Graveobioside A is soluble in Dimethyl sulfoxide (DMSO).[5]

Table 2: In Vitro Solubility and Stock Solution Preparation
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Solvent Concentration
Mass (for 1
mL)

Mass (for 5
mL)

Mass (for 10
mL)

DMSO 1 mM 1.7227 mg 8.6134 mg 17.2268 mg

5 mM 0.3445 mg 1.7227 mg 3.4454 mg

10 mM 0.1723 mg 0.8613 mg 1.7227 mg

100 mg/mL

(172.27 mM)
- - -

Data derived

from

MedChemExpres

s and GlpBio.[1]

[5] It is noted that

for high

concentrations in

DMSO,

ultrasonic

assistance may

be needed.[1]

Use of newly

opened,

hygroscopic

DMSO is

recommended

for optimal

solubility.[1]

Storage Recommendations:

In solvent: Store at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solid form: Store at 4°C, protected from light.[1] To prevent degradation from repeated

freeze-thaw cycles, it is advised to aliquot the stock solution after preparation.[1]

Experimental Protocols: In Vivo Formulations
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For in vivo studies, specific solvent systems are required to ensure bioavailability and subject

safety. The following protocols yield a clear solution with a solubility of at least 2.5 mg/mL (4.31

mM).[1]

Protocol 1: PEG300, Tween-80, Saline Formulation

Add each solvent sequentially: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

[1]

To prepare a 1 mL working solution as an example:

Start with 100 µL of a 25.0 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix again.

Add 450 µL of Saline to reach the final volume of 1 mL.[1]

Protocol 2: SBE-β-CD Formulation

Prepare the vehicle by adding solvents sequentially: 10% DMSO and 90% (20% SBE-β-CD

in Saline).[1]

Protocol 3: Corn Oil Formulation

Prepare the vehicle by adding solvents sequentially: 10% DMSO and 90% Corn Oil.[1]

For all in vivo preparations, it is recommended to prepare the working solution fresh on the day

of use.[1] If precipitation occurs during preparation, gentle heating and/or sonication can be

used to aid dissolution.[1]
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Workflow: In Vivo Solution (Protocol 1)

Prepare 25 mg/mL Stock in DMSO

Add 400 µL PEG300 to 100 µL Stock

Mix Evenly

Add 50 µL Tween-80

Mix Evenly

Add 450 µL Saline

Final Solution (1 mL, ≥ 2.5 mg/mL)

Click to download full resolution via product page

Figure 2: Example workflow for preparing an in vivo solution.

Biological Activity and Signaling Pathways
While specific signaling pathways for Graveobioside A are not extensively documented, its

classification as a flavonoid provides a basis for predicting its biological activities. Flavonoids
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are a well-studied class of plant secondary metabolites known to modulate numerous cell

signaling pathways.[6][7]

Research on various flavonoids has demonstrated their ability to affect key proteins involved in

cell cycle regulation and apoptosis in cancer cells.[6] Furthermore, flavonoids can influence

major cell survival signaling pathways, including:

Phosphoinositide 3-kinase (PI3K)/Akt/protein kinase B (PKB)

Mitogen-activated protein kinase (MAPK)

Protein kinase C (PKC)[7]

The modulatory actions of flavonoids on these pathways can alter the phosphorylation state of

target molecules and affect gene expression, contributing to their neuroprotective,

cardioprotective, and anti-inflammatory effects.[7] A generalized model of flavonoid interaction

with these pathways is depicted below.
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Figure 3: Potential signaling pathways modulated by flavonoids.
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Further research is necessary to elucidate the specific molecular targets and signaling

cascades directly modulated by Graveobioside A. The information presented here serves as a

foundational guide for professionals engaged in natural product research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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